Cas no 1529227-15-3 (1-(3-bromo-4-chlorophenyl)cyclopropylmethanamine)

• Product Name: 1-(3-bromo-4-chlorophenyl)cyclopropylmethanamine
• CAS No: 1529227-15-3
• MF: C₁₀H₁₁BrClN
• MW: 260.558040857315
• CID: 5824789
• PubChem ID: 83735493
• Update Time: 2025-11-07

1-(3-bromo-4-chlorophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-chlorophenyl)cyclopropylmethanamine
• [1-(3-bromo-4-chlorophenyl)cyclopropyl]methanamine
• 1529227-15-3
• EN300-1911201

• Inchi： 1S/C10H11BrClN/c11-8-5-7(1-2-9(8)12)10(6-13)3-4-10/h1-2,5H,3-4,6,13H2
• InChI Key： KPCUSRVFHQJKSP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1(CN)CC1)Cl

Computed Properties

• Exact Mass: 258.97634g/mol
• Monoisotopic Mass: 258.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-bromo-4-chlorophenyl)cyclopropylmethanamine

1-(3-Bromo-4-Chlorophenyl)Cyclopropylmethanamine: A Comprehensive Overview

The compound 1-(3-bromo-4-chlorophenyl)cyclopropylmethanamine, identified by the CAS No. 1529227-15-3, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug discovery and material science. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

Structural Analysis and Synthesis

The molecular structure of 1-(3-bromo-4-chlorophenyl)cyclopropylmethanamine comprises a cyclopropane ring attached to a phenyl group substituted with bromine and chlorine atoms. The presence of these halogens introduces electronic effects that can influence the reactivity and stability of the molecule. The synthesis of this compound typically involves multi-step processes, including nucleophilic substitution and coupling reactions. Recent studies have explored more efficient synthetic routes, leveraging catalytic systems to enhance yield and purity.

Chemical Properties and Reactivity

1-(3-bromo-4-chlorophenyl)cyclopropylmethanamine exhibits interesting chemical properties due to the combination of its cyclopropane ring and halogenated aromatic group. The cyclopropane ring is known for its high strain energy, making it reactive in certain conditions. The bromine and chlorine substituents on the phenyl ring contribute to both electron-withdrawing effects, which can modulate the reactivity of the molecule in various reactions. These properties make it a valuable substrate in organic synthesis, particularly in the construction of complex molecules with specific stereochemistry.

Applications in Drug Discovery

The compound has shown promise in drug discovery efforts, particularly in the development of bioactive molecules with potential therapeutic applications. Recent research has focused on its ability to act as a scaffold for designing inhibitors of key enzymes involved in disease pathways. For instance, studies have demonstrated that derivatives of 1-(3-bromo-4-chlorophenyl)cyclopropylmethanamine can modulate the activity of kinases, making them candidates for anticancer drug development.

Environmental Impact and Safety Considerations

Evaluating the environmental impact of chemicals is crucial for sustainable development. Studies on the environmental fate of 1-(3-bromo-4-chlorophenyl)cyclopropylmethanamine have revealed that it undergoes biodegradation under specific conditions, reducing its persistence in natural systems. However, further research is needed to fully understand its ecological effects and ensure safe handling practices.

Future Directions and Research Opportunities

The future of 1-(3-bromo-4-chlorophenyl)cyclopropylmethanamine lies in exploring its potential across diverse applications. Ongoing research is focused on optimizing its synthesis for large-scale production, investigating its pharmacokinetics for drug development, and assessing its compatibility with advanced materials such as polymers and composites. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new possibilities for this versatile compound.

The Role of CAS No 1529227-15-3 in Modern Chemistry

In conclusion, the compound identified by CAS No 1529227-15-3 represents a significant advancement in modern chemistry. Its unique structure, reactivity, and potential applications make it a subject of intense research interest. As scientific understanding evolves, so too will the roles that compounds like this play in shaping our world.